Cas no 27116-86-5 (Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate)

Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate is a nitro-substituted pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a carboxylate ester group at the 3-position and a nitro group at the 4-position, enhancing reactivity for further functionalization. The compound serves as a versatile intermediate in heterocyclic synthesis, particularly in the development of biologically active molecules. Its stability under standard conditions and well-defined reactivity profile make it suitable for controlled transformations. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups allows for selective modifications, facilitating its use in targeted synthetic pathways. This product is typically handled under controlled conditions due to its nitro group.
Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate structure
27116-86-5 structure
Product Name:Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate
CAS No:27116-86-5
MF:C6H7N3O4
MW:185.137480974197
MDL:MFCD08693983
CID:285760
PubChem ID:6432868
Update Time:2025-06-09

Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate
    • 1H-Pyrazole-3-carboxylicacid, 5-methyl-4-nitro-, methyl ester
    • 5-methyl-4-nitro-1(2)H-pyrazole-3-carboxylic acid methyl ester
    • RS-0393
    • CBA11686
    • EN300-183114
    • SCHEMBL1558734
    • Methyl5-methyl-4-nitro-1H-pyrazole-3-carboxylate
    • AKOS000280037
    • DTXSID20181582
    • 1H-Pyrazole-3-carboxylic acid, 5-methyl-4-nitro-, methyl ester
    • 27116-86-5
    • FT-0720172
    • 1H-Pyrazole-3-carboxylicacid,5-methyl-4-nitro-,methyl ester
    • Z1889710279
    • MDL： MFCD08693983
    • Inchi： 1S/C6H7N3O4/c1-3-5(9(11)12)4(8-7-3)6(10)13-2/h1-2H3,(H,7,8)
    • InChI Key： TVGRKMJIBFUENI-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C(=C(C)NN=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 185.04400
  • Monoisotopic Mass: 185.043656
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.6
  • Topological Polar Surface Area: 101

Experimental Properties

  • Density: 1.457
  • Boiling Point: 366.1°Cat760mmHg
  • Flash Point: 175.2°C
  • Refractive Index: 1.574
  • PSA: 100.80000
  • LogP: 0.93610
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate Security Information

Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5-methyl-4-nitro-1H-pyrazole-3-carboxylate Pricemore >>

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